[(4-Bromothiophen-2-yl)methyl](2-methylprop-2-en-1-yl)amine

• Molecular Formula: C9H12BrNS
• Molecular Weight: 246.17 g/mol
• IUPAC Name: N-[(4-bromothiophen-2-yl)methyl]-2-methylprop-2-en-1-amine
• InChI: InChI=1S/C9H12BrNS/c1-7(2)4-11-5-9-3-8(10)6-12-9/h3,6,11H,1,4-5H2,2H3
• InChI Key: BWHFABOLEGHYIT-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CNCC1=CC(=CS1)Br

Description

(4-Bromothiophen-2-yl)methylamine (CAS: 1339745-01-5) is a brominated thiophene derivative with a molecular formula of C₉H₁₂BrNS and a molecular weight of 246.17 g/mol . Structurally, it features a bromothiophene ring linked to an allyl amine group (2-methylprop-2-en-1-yl). Bromothiophenes are notable for their electron-deficient aromatic systems, making them useful in cross-coupling reactions and medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Bromothiophen-2-yl)methylamine typically involves the bromination of thiophene followed by a series of substitution reactions. One common method includes:

Bromination of Thiophene: Thiophene is brominated using bromine in the presence of a catalyst such as iron(III) bromide to yield 4-bromothiophene.

Formation of the Methylamine Derivative: The 4-bromothiophene is then reacted with formaldehyde and a secondary amine to form the [(4-Bromothiophen-2-yl)methyl]amine intermediate.

Alkylation: The intermediate is further alkylated with 2-methylprop-2-en-1-yl bromide under basic conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of automated systems for bromination and alkylation steps can enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

(4-Bromothiophen-2-yl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of thiol derivatives.

Substitution: The bromine atom in the thiophene ring can be substituted with nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as sodium thiolate or sodium alkoxide in polar aprotic solvents.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Thiol derivatives.

Substitution: Corresponding substituted thiophene derivatives.

Scientific Research Applications

(4-Bromothiophen-2-yl)methylamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule in drug discovery and development.

Medicine: Explored for its pharmacological properties, including potential anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as conductive polymers and organic semiconductors.

Mechanism of Action

The mechanism of action of (4-Bromothiophen-2-yl)methylamine involves its interaction with specific molecular targets and pathways. The brominated thiophene ring can engage in π-π stacking interactions with aromatic residues in proteins, while the amine group can form hydrogen bonds with amino acid side chains. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Key Observations:

Electronic Effects : Bromothiophene derivatives (target compound and C₁₀H₁₂BrN₃S) exhibit electron-deficient aromatic rings, favoring electrophilic substitution and cross-coupling reactions. In contrast, bromophenyl analogs (C₁₂H₁₆BrN, C₁₁H₁₂BrN) have electron-rich systems, altering reactivity profiles .

Reactivity : The allyl amine group in the target compound and C₁₂H₁₆BrN allows for conjugation or polymerization, whereas propargyl (C₁₁H₁₂BrN) and isopropyl (C₁₀H₁₄BrN) groups modify steric and electronic environments .

Biological Relevance : Pyrazole-containing derivatives (C₁₀H₁₂BrN₃S) may exhibit enhanced binding to biological targets via hydrogen bonding, while phenethyl groups (C₁₃H₁₄BrNS) improve membrane permeability due to lipophilicity .

ADME Profiles: Thiophene rings (target compound) offer metabolic stability compared to phenyl groups, which are prone to oxidation.

Biological Activity

(4-Bromothiophen-2-yl)methylamine, with CAS number 1065184-86-2, is a compound of interest due to its potential biological activities, particularly in the fields of oncology and antibacterial research. This article explores the compound's biological activity, including its mechanisms of action, efficacy against various cell lines, and its structure-activity relationships (SAR).

Chemical Structure and Properties

The molecular formula for (4-Bromothiophen-2-yl)methylamine is C₉H₁₂BrNS, with a molecular weight of approximately 246.17 g/mol. The compound features a brominated thiophene ring, which is known for enhancing biological activity through various mechanisms.

Anticancer Properties

Recent studies have demonstrated the compound's anticancer potential . A notable investigation revealed that derivatives similar to (4-Bromothiophen-2-yl)methylamine exhibited significant antiproliferative effects against various cancer cell lines. For instance, a related compound (referred to as Compound 7a) showed an IC50 value of 1.73 μM against FaDu cells (HTB-43), indicating strong cytotoxicity .

Mechanisms of Action:

• Induction of Apoptosis: The compound has been shown to induce morphological changes in cancer cells consistent with apoptosis, as evidenced by DAPI staining and increased levels of cleaved caspase-3 in treated cells .
• Cell Cycle Arrest: It was observed to cause G2/M phase arrest in MCF-7 cells, further supporting its role as a potent anticancer agent .
• Dual Topoisomerase Inhibition: The compound acts as a dual inhibitor of topoisomerases I and II, which are crucial enzymes for DNA replication and transcription .

Antibacterial Activity

In addition to its anticancer properties, (4-Bromothiophen-2-yl)methylamine has shown promising antibacterial activity . Similar compounds have demonstrated effective inhibition against Gram-positive bacteria such as Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 4–16 µg/mL .

Mechanisms of Action:

• Membrane Disruption: The antibacterial effect is believed to result from compromising bacterial cell membrane integrity, leading to cell lysis .
• Biofilm Disruption: Compounds in this class have also shown the ability to disperse established bacterial biofilms, which is critical for treating chronic infections .

Structure-Activity Relationship (SAR)

The SAR studies indicate that the presence of the bromine atom on the thiophene ring significantly enhances both anticancer and antibacterial activities. Modifications to the side chain can also influence potency and selectivity towards different biological targets.

Compound	Activity Type	IC50/MIC Values	Mechanism
7a	Anticancer	1.73 µM	Apoptosis induction, Topoisomerase inhibition
5p	Antibacterial	4–16 µg/mL	Membrane disruption, Biofilm dispersal

Case Studies

• In Vitro Studies: In laboratory settings, (4-Bromothiophen-2-yl)methylamine has consistently shown high efficacy against various cancer cell lines and bacterial strains.
  • For example, in a study focusing on FaDu cells, treatment with related compounds resulted in significant cytotoxic effects and morphological changes indicative of apoptosis .
• In Vivo Studies: While most studies are currently limited to in vitro analyses, preliminary animal models have suggested potential for effective treatment against MRSA infections when administered at appropriate dosages .